Cas no 623121-74-4 ((2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 623121-74-4
• MF: C₂₁H₁₄O₄S
• MW: 362.398464679718
• CID: 5554205
• Update Time: 2025-06-11

(2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-phenacyloxy-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• (2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H14O4S/c22-18(14-5-2-1-3-6-14)13-24-15-8-9-17-19(11-15)25-20(21(17)23)12-16-7-4-10-26-16/h1-12H,13H2
• InChI Key： UZQNDYHWVUEPNO-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(=O)C3=CC=CC=C3)=CC=C2C(=O)C1=CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Comprehensive Analysis of (2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 623121-74-4)

The compound (2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 623121-74-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its intricate architecture, featuring a benzofuran-3-one core modified with a thiophene moiety and a phenylethoxy substituent, makes it a compelling subject for research. This article delves into its properties, potential applications, and relevance to contemporary scientific inquiries.

One of the most intriguing aspects of this compound is its Z-configuration around the double bond, which influences its reactivity and biological activity. Researchers have explored its potential as a pharmacophore in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. The presence of the thiophene ring enhances its binding affinity to certain biological targets, while the benzofuranone scaffold contributes to its stability and bioavailability.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one due to their versatility in synthetic chemistry and therapeutic potential. Searches for "benzofuran derivatives" and "thiophene-based pharmaceuticals" have surged, reflecting the demand for novel bioactive molecules. This compound aligns with these trends, offering a promising scaffold for the development of new therapeutic agents.

From a material science perspective, the conjugated system in (2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one suggests potential applications in organic electronics. Its ability to absorb and emit light could make it useful in OLEDs (organic light-emitting diodes) or sensors. This dual applicability in both biomedical and technological fields underscores its multidisciplinary importance.

Synthetic accessibility is another key advantage of this compound. The oxo-phenylethoxy group can be further functionalized, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. Such modifications are critical in optimizing drug-like properties and reducing off-target effects. Recent publications have highlighted its role in fragment-based drug design, where small molecular fragments are used to build larger, more potent inhibitors.

Environmental and sustainability considerations are also relevant. The compound's synthesis can be tailored to adhere to green chemistry principles, minimizing waste and energy consumption. This aligns with the increasing focus on eco-friendly synthesis methods in the pharmaceutical industry, a topic frequently searched by professionals and students alike.

In summary, (2Z)-6-(2-oxo-2-phenylethoxy)-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 623121-74-4) represents a multifaceted compound with significant potential in both life sciences and material applications. Its structural features, combined with its adaptability in synthetic pathways, make it a valuable subject for ongoing and future research endeavors.